Cas no 827-88-3 (cyclopropyl(4-fluorophenyl)methanol)

• Product Name: cyclopropyl(4-fluorophenyl)methanol
• CAS No: 827-88-3
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD00013730
• CID: 727788
• PubChem ID: 102498
• Update Time: 2025-10-18

cyclopropyl(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-4-fluoro-
• α-CYCLOPROPYL-4-FLUOROBENZYL ALCOHOL
• (4-Fluor-phenyl)-cyclopropyl-carbinol
• cyclopropyl(4-fluorophenyl)methanol
• Cyclopropyl-(4-fluor-phenyl)-methanol
• cyclopropyl-4-fluorophenylcarbinol
• Cyclopropyl-p-fluorphenylcarbinol
• a-CYCLOPROPYL-4-FLUOROBENZYL ALCOHOL
• CS-0326336
• A840443
• MFCD00013730
• MJODBWDKPXYVMF-UHFFFAOYSA-N
• alpha-Cyclopropyl-4-fluorobenzenemethanol
• EINECS 212-576-2
• cyclopropyl-(4-fluorophenyl)methanol
• Cyclopropyl (4-fluorophenyl)methanol
• alpha-Cyclopropyl-4-fluorobenzyl alcohol
• 827-88-3
• SB84327
• FT-0622138
• AT34083
• SCHEMBL1348883
• AKOS009156470
• DTXSID101002856
• NS00042933

• MDL： MFCD00013730
• Inchi： 1S/C10H11FO/c11-9-5-3-8(4-6-9)10(12)7-1-2-7/h3-7,10,12H,1-2H2
• InChI Key： MJODBWDKPXYVMF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CC1)O

Computed Properties

• Exact Mass: 166.07900
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.13
• Refractive Index: 1.517-1.519
• PSA: 20.23000
• LogP: 2.26910
• Solubility: Not available

cyclopropyl(4-fluorophenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on cyclopropyl(4-fluorophenyl)methanol

CAS No. 827-88-3: Cyclopropyl(4-Fluorophenyl)Methanol

Cyclopropyl(4-fluorophenyl)methanol, also known by its CAS number 827-88-3, is a versatile organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this molecule combines a cyclopropane ring with a fluorophenyl group and a hydroxymethyl group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of cyclopropyl(4-fluorophenyl)methanol in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, its ability to undergo various transformations, such as oxidation, reduction, and coupling reactions, has made it an essential component in the synthesis of complex drug candidates. The fluorine atom in the phenyl ring adds electronic diversity, enhancing the compound's reactivity and making it suitable for designing molecules with specific pharmacological profiles.

The synthesis of cyclopropyl(4-fluorophenyl)methanol has been optimized through innovative methodologies. One notable approach involves the use of transition metal catalysts to facilitate efficient coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the manufacturing process. Such eco-friendly synthetic routes align with the growing demand for sustainable chemical production practices.

In terms of applications, cyclopropyl(4-fluorophenyl)methanol has shown promise in the development of agrochemicals. Its ability to interact with biological systems makes it a candidate for designing pesticides and herbicides with enhanced efficacy and reduced toxicity. Additionally, its role as an intermediate in the synthesis of specialty chemicals has expanded its utility across multiple industries.

The physical and chemical properties of cyclopropyl(4-fluorophenyl)methanol are well-documented. It exhibits a melting point of approximately -5°C and a boiling point around 160°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol makes it convenient for use in laboratory settings. The compound's stability under various reaction conditions further enhances its appeal as a reliable reagent in organic synthesis.

Recent research has also focused on the toxicological profile of cyclopropyl(4-fluorophenyl)methanol. Studies indicate that it demonstrates low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its safety profile. These findings underscore the importance of responsible handling and storage practices to ensure workplace safety.

In conclusion, cyclopropyl(4-fluorophenyl)methanol (CAS No. 827-88-3) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as a valuable tool in modern organic chemistry. As research continues to uncover new potentials for this compound, its role in developing innovative solutions is expected to grow significantly.